Cas no 66046-45-5 (5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole)

• Product Name: 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole
• CAS No: 66046-45-5
• MF: C₁₁H₇BrF₃NO
• MW: 306.078592538834
• CID: 2795184
• PubChem ID: 20339719
• Update Time: 2025-05-21

5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 66046-45-5
• MWWCXSRHXJUYLZ-UHFFFAOYSA-N
• SCHEMBL11484346
• AKOS013476648
• 5-Bromomethyl-3-(4-trifluoromethyl-phenyl)-isoxaZole
• MFCD18911022
• DTXSID20605672
• 5-(Bromomethyl)-3-(4-(trifluoromethyl)phenyl)isoxazole
• 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole

• Inchi： 1S/C11H7BrF3NO/c12-6-9-5-10(16-17-9)7-1-3-8(4-2-7)11(13,14)15/h1-5H,6H2
• InChI Key： MWWCXSRHXJUYLZ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C2C=CC(C(F)(F)F)=CC=2)=NO1

Computed Properties

• Exact Mass: 304.96631Da
• Monoisotopic Mass: 304.96631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole

Introduction to 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole (CAS No. 66046-45-5)

5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole (CAS No. 66046-45-5) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, comprising a bromomethyl-substituted oxazole ring fused with a trifluoromethylphenyl group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound’s molecular structure consists of a 1,2-oxazole core, which is a five-membered aromatic ring containing two oxygen atoms. This core is functionalized with a bromomethyl group at the 5-position and an 4-(trifluoromethyl)phenyl group at the 3-position. The presence of these substituents imparts distinct chemical properties that are exploited in synthetic chemistry and drug development.

The bromomethyl group serves as a reactive handle for further functionalization, enabling the introduction of various pharmacophores through nucleophilic substitution reactions. This reactivity makes the compound particularly useful in constructing complex molecular architectures, including those relevant to medicinal chemistry. On the other hand, the trifluoromethylphenyl moiety introduces electronic and steric effects that can modulate the biological activity of derived compounds.

Recent advancements in pharmaceutical research have highlighted the potential of 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole as a building block for developing novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a preferred substituent in drug design.

In oncology research, derivatives of this compound have been investigated for their ability to inhibit key enzymes involved in cancer cell proliferation. Studies have demonstrated that modifications at the bromomethyl and trifluoromethylphenyl positions can fine-tune the potency and selectivity of these inhibitors. For instance, certain analogs have exhibited significant activity against tyrosine kinases and other targets implicated in tumor growth and progression.

Additionally, the compound has been explored in the context of anti-inflammatory therapies. The unique combination of functional groups allows for the design of molecules that can interact with inflammatory pathways. Preliminary studies suggest that derivatives of 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole may modulate cytokine production and reduce inflammation by targeting specific signaling cascades.

The central 1,2-oxazole ring is known for its stability and ability to serve as a scaffold for bioactive molecules. Its incorporation into drug candidates often enhances pharmacokinetic properties such as solubility and bioavailability. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromomethyl) groups allows for fine-tuning of electronic distributions across the molecule, which can influence receptor binding interactions.

Synthetic methodologies involving 5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole have been optimized for efficiency and scalability. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been particularly useful in introducing diverse functional groups at specific positions within the molecule. These techniques enable chemists to rapidly generate libraries of derivatives for high-throughput screening.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. Its structural motifs are reminiscent of natural products and bioactive scaffolds, making it a valuable starting point for discovering new compounds with tailored properties.

In conclusion,5-(Bromomethyl)-3-[4-(trifluoromethyl)phenyl]-1,2-oxazole (CAS No. 66046-45-5) represents a fascinating chemical entity with broad applications in drug discovery and synthetic chemistry. Its unique structural features continue to inspire innovation in medicinal chemistry, offering promising avenues for developing next-generation therapeutics.